Cas no 1042551-94-9 (3-{1-(3-bromophenyl)ethylamino}propan-1-ol)

• Product Name: 3-{1-(3-bromophenyl)ethylamino}propan-1-ol
• CAS No: 1042551-94-9
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5215095
• PubChem ID: 43206516
• Update Time: 2026-03-06

3-{1-(3-bromophenyl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[1-(3-bromophenyl)ethyl]amino]-
• 3-{1-(3-bromophenyl)ethylamino}propan-1-ol

• Inchi： 1S/C11H16BrNO/c1-9(13-6-3-7-14)10-4-2-5-11(12)8-10/h2,4-5,8-9,13-14H,3,6-7H2,1H3
• InChI Key： XEZIKMVNFQSFCC-UHFFFAOYSA-N
• SMILES： C(O)CCNC(C1=CC=CC(Br)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-{1-(3-bromophenyl)ethylamino}propan-1-ol

Professional Introduction to Compound with CAS No. 1042551-94-9 and Product Name: 3-{1-(3-bromophenyl)ethylamino}propan-1-ol

The compound with the CAS number 1042551-94-9 and the product name 3-{1-(3-bromophenyl)ethylamino}propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 3-{1-(3-bromophenyl)ethylamino}propan-1-ol features a combination of aromatic and aliphatic moieties, which contribute to its versatile reactivity and biological activity.

Recent research in the domain of medicinal chemistry has highlighted the importance of structurally diverse compounds in the discovery of novel therapeutic agents. The presence of a 3-bromophenyl group in the molecule suggests potential interactions with biological targets, making it a valuable scaffold for further derivatization. This group is particularly interesting because it can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry.

The 1-(3-bromophenyl)ethylamino moiety is another key feature of this compound, contributing to its ability to interact with biological systems. Studies have shown that similar amine-containing compounds often exhibit significant pharmacological activity, making them attractive candidates for further investigation. The propan-1-ol backbone provides a flexible structure that can be modified to enhance solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, compounds like 3-{1-(3-bromophenyl)ethylamino}propan-1-ol are being explored for their potential in treating a variety of diseases. For instance, recent studies have indicated that derivatives of this compound may have applications in neurodegenerative disorders due to their ability to modulate neurotransmitter systems. The bromine atom in the 3-bromophenyl group also opens up possibilities for further functionalization via palladium-catalyzed cross-coupling reactions, allowing chemists to tailor the molecule for specific biological activities.

The synthesis of 3-{1-(3-bromophenyl)ethylamino}propan-1-ol involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The process typically begins with the preparation of the brominated aromatic precursor, followed by nucleophilic substitution reactions to introduce the amine functionality. The final step involves the formation of the propan-1-ol side chain, which can be achieved through various organic reactions such as reduction or alkylation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to develop new drugs by appending different pharmacophores or modifying existing functional groups. The versatility of 3-{1-(3-bromophenyl)ethylamino}propan-1-ol lies in its ability to serve as a scaffold for multiple drug candidates, each with distinct therapeutic profiles.

From a computational chemistry perspective, the molecular properties of 3-{1-(3-bromophenyl)ethylamino}propan-1-ol have been extensively studied using advanced modeling techniques. These studies have provided insights into its binding affinity, metabolic pathways, and potential side effects. Such information is crucial for optimizing drug design and ensuring that new compounds are both effective and safe for clinical use.

The role of CAS No. 1042551-94-9 in this context is not just as an identifier but as a reference point for researchers exploring related chemical space. This compound exemplifies how structural modifications can lead to novel pharmacological activities, underscoring the importance of combinatorial chemistry and high-throughput screening in drug discovery.

In conclusion, 3-{1-(3-bromophenyl)ethylamino}propan-1-ol represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.